Cas no 76569-40-9 (PHLOROBUTYROPHENONE TRIMETHYL ETHER)

PHLOROBUTYROPHENONE TRIMETHYL ETHER structure
76569-40-9 structure
Product Name:PHLOROBUTYROPHENONE TRIMETHYL ETHER
CAS No:76569-40-9
MF:C13H18O4
MW:238.279624462128
CID:1785645
PubChem ID:12626042
Update Time:2025-04-21

PHLOROBUTYROPHENONE TRIMETHYL ETHER Chemical and Physical Properties

Names and Identifiers

    • PHLOROBUTYROPHENONE TRIMETHYL ETHER
    • 1-(2,4,6-trimethoxyphenyl)butan-1-one
    • 76569-40-9
    • DTXSID60504812
    • 1-(2,4,6-trimethoxyphenyl) butan-1-one
    • SCHEMBL4727216
    • 1-(2,4,6-Trimethoxy-phenyl)-butan-1-one
    • Inchi: 1S/C13H18O4/c1-5-6-10(14)13-11(16-3)7-9(15-2)8-12(13)17-4/h7-8H,5-6H2,1-4H3
    • InChI Key: ZHULVYHYRRXJIA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1C(CCC)=O)OC)OC

Computed Properties

  • Exact Mass: 238.12050905g/mol
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.8Ų
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